Cas no 1805922-99-9 (3-Amino-5-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine)

• Product Name: 3-Amino-5-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine
• CAS No: 1805922-99-9
• MF: C₇H₆Cl₂F₂N₂
• MW: 227.038746356964
• CID: 4854052
• Update Time: 2025-11-06

3-Amino-5-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Cl2F2N2/c8-1-3-4(9)2-13-6(5(3)12)7(10)11/h2,7H,1,12H2
• InChI Key： HLLMNYKWJKTLKZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1CCl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine

3-Amino-5-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Amino-5-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine (CAS No. 1805922-99-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This pyridine derivative is characterized by its unique substitution pattern, which includes an amino group at position 3, a chlorine atom at position 5, a chloromethyl group at position 4, and a difluoromethyl group at position 2. The combination of these substituents imparts distinctive chemical properties, making this compound a subject of interest in contemporary research.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of multiple functional groups in 3-Amino-5-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine allows for diverse interactions with biological systems. For instance, the amino group can act as a hydrogen bond donor, while the halogen atoms (chlorine and fluorine) can influence the molecule's electronic properties and lipophilicity. These characteristics make it a promising candidate for drug design, where fine-tuning molecular interactions is crucial.

One of the most notable applications of this compound lies in its potential as a precursor for advanced materials. Researchers have explored its use in synthesizing novel polymers and hybrid materials with tailored electronic properties. The chloromethyl and difluoromethyl groups provide opportunities for cross-linking reactions, which are essential in creating robust materials for applications such as sensors, actuators, and energy storage devices.

In terms of synthesis, 3-Amino-5-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine is typically prepared through multi-step organic synthesis involving nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, the use of palladium catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of 3-Amino-5-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine is essential. Studies have shown that under specific conditions, this compound can undergo biodegradation, reducing its persistence in the environment. However, further research is needed to fully assess its long-term ecological implications.

From a pharmacological perspective, 3-Amino-5-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine exhibits interesting bioactivity profiles. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery programs targeting various diseases.

In conclusion, 3-Amino-5-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine (CAS No. 1805922-99-9) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in advancing modern science and technology.